1,2-Dichloro-3,4,6-trifluoro-5-(trifluoromethoxy)benzene

• Molecular Formula: C7Cl2F6O
• Molecular Weight: 284.97 g/mol
• IUPAC Name: 1,2-dichloro-3,4,6-trifluoro-5-(trifluoromethoxy)benzene
• InChI: InChI=1S/C7Cl2F6O/c8-1-2(9)4(11)6(5(12)3(1)10)16-7(13,14)15
• InChI Key: IZKYFXYNGYTLIM-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1F)Cl)Cl)F)F)OC(F)(F)F

Description

1,2-Dichloro-3,4,6-trifluoro-5-(trifluoromethoxy)benzene is a polyhalogenated aromatic compound characterized by a unique substitution pattern: chlorine atoms at positions 1 and 2, fluorine atoms at positions 3, 4, and 6, and a trifluoromethoxy (-OCF₃) group at position 5. Its molecular formula is C₇Cl₂F₆O, with a molecular weight of approximately 307.97 g/mol. The compound’s structure imparts significant electron-withdrawing effects due to the high electronegativity of fluorine and chlorine, as well as the trifluoromethoxy group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The table below highlights key structural and functional differences between the target compound and analogs from the provided evidence:

Compound	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
1,2-Dichloro-3,4,6-trifluoro-5-(trifluoromethoxy)benzene (Target)	Cl (1,2), F (3,4,6), -OCF₃ (5)	C₇Cl₂F₆O	307.97	Trifluoromethoxy, multiple halogens
3,4-Dichloro-5-(trifluoromethoxy)benzyl bromide	Cl (3,4), -OCF₃ (5), -CH₂Br (attached to ring)	C₈H₄BrCl₂F₃O	342.38	Benzyl bromide, trifluoromethoxy
1,2,4-Trifluoro-5-(trichloromethyl)benzene	F (1,2,4), -CCl₃ (5)	C₇H₂Cl₃F₃	265.45	Trichloromethyl, fluorine substitution

Key Observations:

• Substitution Patterns : The target compound features ortho-chlorines and meta/para-fluorines , while the benzyl bromide analog () has chlorines at positions 3 and 4 and a reactive benzyl bromide group. The trichloromethyl analog () lacks oxygen but includes a bulky -CCl₃ group.
• Electronic Effects : The trifluoromethoxy group (-OCF₃) in the target compound is strongly electron-withdrawing, whereas the trichloromethyl (-CCl₃) group in offers both steric bulk and moderate electron withdrawal. The benzyl bromide () combines -OCF₃ with a bromide leaving group, enhancing its reactivity in nucleophilic substitutions .

Reactivity and Stability

• Target Compound : The absence of labile leaving groups (e.g., -Br) suggests higher stability compared to the benzyl bromide analog. Its resistance to hydrolysis and electrophilic substitution is attributed to electron-deficient aromatic rings from halogenation .
• Benzyl Bromide Analog () : The -CH₂Br group enables nucleophilic substitution (e.g., Suzuki coupling), making it a valuable synthetic intermediate. However, its reactivity may limit environmental persistence compared to the target compound .

Environmental and Physical Properties

Property	Target Compound	Benzyl Bromide Analog	Trichloromethyl Analog
Boiling Point (estimated)	High (>250°C)	Moderate (~200°C)	Moderate (~180°C)
Solubility	Low in water	Low in water	Very low in water
Environmental Persistence	Likely high	Moderate	Moderate to low

Environmental Impact:

• The target’s multiple halogens and trifluoromethoxy group may contribute to persistence, akin to fluorinated liquid crystal monomers (LCMs) discussed in , which resist photocatalytic degradation .

Q & A

Q. Q1: What are the critical parameters for synthesizing 1,2-Dichloro-3,4,6-trifluoro-5-(trifluoromethoxy)benzene with high purity?

Methodological Answer: Synthesis requires precise control of halogenation steps and substituent positioning. Key parameters include:

• Temperature : Maintain 30–90°C during electrophilic substitution to avoid side reactions (e.g., over-halogenation) .
• Molar Ratios : Optimize stoichiometry of Cl/F sources (e.g., Cl₂ gas, HF-pyridine) to ensure regioselective substitution .
• Purification : Use fractional crystallization or preparative HPLC to isolate isomers. Confirm purity via GC-MS (>99%) and elemental analysis.

Advanced Reactivity and Mechanistic Insights

Q. Q2: How do electron-withdrawing groups (EWGs) influence the reactivity of this compound in nucleophilic aromatic substitution (NAS)?

Methodological Answer: The trifluoromethoxy (-OCF₃) and chloro/fluoro substituents are strong EWGs, activating the benzene ring toward NAS.

• Kinetic Studies : Use DFT calculations to map electron density; the C-5 position (adjacent to -OCF₃) is most reactive due to resonance withdrawal .
• Experimental Validation : React with ammonia or alkoxides in anhydrous THF at 60°C. Monitor progress via ¹⁹F NMR to track regioselectivity .

Data Contradiction in Spectroscopic Analysis

Q. Q3: How to resolve discrepancies in ¹H NMR data for derivatives of this compound?

Methodological Answer: Conflicting signals arise from dynamic effects (e.g., hindered rotation of -OCF₃):

• Variable-Temperature NMR : Perform experiments from −40°C to 25°C to observe coalescence of split peaks .
• 2D NOESY : Confirm spatial proximity of substituents (e.g., Cl at C-1 and F at C-3) to assign splitting patterns .

Advanced Applications in Drug Discovery

Q. Q4: What strategies enhance the metabolic stability of agrochemical analogs derived from this compound?

Methodological Answer:

• Fluorine Scanning : Replace H with F at C-4/C-6 to block CYP450 oxidation .
• Prodrug Design : Convert -OCF₃ to ester prodrugs (e.g., acetylated derivatives) for controlled release in biological systems .
• In Vitro Assays : Test stability in liver microsomes; compare half-life (t₁/₂) of parent vs. derivatives using LC-MS/MS .

Regioselectivity Challenges in Multi-Halogenation

Q. Q5: How to achieve selective dihalogenation at C-1/C-2 while avoiding over-substitution?

Methodological Answer:

• Directing Groups : Introduce a transient -NO₂ group at C-5 to block undesired positions; remove via catalytic hydrogenation post-halogenation .
• Lewis Acid Catalysis : Use FeCl₃ to polarize Cl₂, favoring para/ortho addition over meta .
• Competitive Experiments : Compare yields under varying Cl₂ pressures (Table 1).

Q. Table 1. Halogenation Yield vs. Pressure

Cl₂ Pressure (atm)	Yield (%)	Major By-Product
1.0	78	1,2,3-Trichloro
0.5	92	None

Environmental and Safety Considerations

Q. Q6: What protocols mitigate risks during large-scale handling of this compound?

Methodological Answer:

• Thermal Stability : Conduct DSC to identify exothermic decomposition thresholds (>200°C) .
• Waste Management : Neutralize halogenated by-products with NaHCO₃ before disposal .
• PPE Requirements : Use fluoropolymer-coated gloves and fume hoods with HEPA filters to prevent inhalation .

Computational Modeling for Reactivity Prediction

Q. Q7: How to predict substituent effects on reaction pathways using computational tools?

Methodological Answer:

• DFT Calculations : Optimize geometry at the B3LYP/6-311+G(d,p) level to calculate Fukui indices for electrophilic attack sites .
• MD Simulations : Simulate solvation effects in DMSO to predict NAS rates .
• Validation : Correlate computed activation energies with experimental kinetic data (R² > 0.95) .

Advanced Analytical Techniques

Q. Q8: Which hyphenated techniques are optimal for structural elucidation of degradation products?

Methodological Answer:

• LC-QTOF-MS/MS : Fragment ions at m/z 245 ([M−Cl]+) and 207 ([M−OCF₃]+) confirm cleavage patterns .
• GC-IR : Identify C-F stretches (1000–1100 cm⁻¹) and Cl-F coupling in degradation by-products .